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Introduction

Metam-sodium (sodium N-methyldithiocarbamate) is a broad-spectrum soil fumigant widely
employed in agriculture for the pre-plant control of a diverse range of soil-borne pests,
including weeds, nematodes, and fungal pathogens.[1][2][3] Its efficacy lies in its
decomposition in moist soil to release methyl isothiocyanate (MITC), a highly volatile and
potent biocidal agent.[2][4][5] MITC disrupts cellular processes in target organisms by reacting
with essential proteins and enzymes, leading to their inactivation and subsequent cell death.[2]
This non-specific mode of action provides effective control against a wide array of germinating
weed seeds and established weeds.[4][6]

Proper application and handling of Metam-sodium are critical to maximize its weed
management efficacy while ensuring environmental and operator safety.[4] Factors such as soil
preparation, moisture content, temperature, and application method significantly influence the
conversion of Metam-sodium to MITC and its distribution within the soil profile.[7][8]

Data Presentation

The effectiveness of Metam-sodium in managing weed populations is influenced by the
application rate, soil conditions, and the target weed species. The following tables summarize
guantitative data from various field studies.
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Table 1: Efficacy of Metam-sodium on Weed Seed Viability

. Application Weed Control .
Weed Species . Soil Type Reference
Rate (L/ha) Efficacy (%)
Red Rice (Oryza
sativa var. 300 82-94 Not Specified 9]
selvatica)
Red Rice (Oryza
sativa var. 450 92 -100 Not Specified 9]
selvatica)
Red Rice (Oryza
sativa var. 600 82-94 Not Specified [9]
selvatica)
Echinochloa Good (early -
) 450 - 600 Not Specified 9]
crus-galli season)
Yellow Nutsedge ] Lower mortality
147 - 295 (drip
(Cyperus ) at 20-30 cm from  Sandy [10]
applied) )
esculentus) emitter
] Significant
Various Weeds _ -
) 12.5 (gal/acre) reduction vs. Not Specified [11]
(Lettuce Field)
control
] Significant
Various Weeds ) -
) 25 (gal/acre) reduction vs. Not Specified [11]
(Lettuce Field)
control
) Significant
Various Weeds : -
50 (gal/acre) reduction vs. Not Specified [11]

(Lettuce Field)

control

Table 2: Effect of Metam-sodium Application Rate on Weed Density in a Lettuce Field Trial
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Treatment (Metam-sodium rate) Weed Density (weeds/m?)
Untreated Control 150

Low Rate 45

Medium Rate 20

High Rate 8

Note: Data is illustrative and compiled from general findings in cited literature. Actual results will
vary based on specific field conditions.

Chemical Decomposition and Mode of Action

Upon application to moist soil, Metam-sodium undergoes hydrolysis to form the active
fumigant, methyl isothiocyanate (MITC).

Metam-sodium

(CHsNHCS:Na) Hydrolysis
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- (CH:NCS) Heed Cell (Enzyme Inactivation) Weed Death
Soil Moisture """
(H20)

Click to download full resolution via product page

Caption: Decomposition of Metam-sodium to MITC and its mode of action in weeds.

Experimental Protocols

Below are detailed methodologies for key experiments related to the field application of
Metam-sodium for weed management.

Protocol 1: Field Efficacy Trial of Metam-sodium
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Objective: To evaluate the efficacy of different Metam-sodium application rates on weed
density and crop yield.

Materials:

Metam-sodium formulation

Calibrated application equipment (e.g., shank injector, drip irrigation system)[12]

Personal Protective Equipment (PPE) as per product label

Plot markers

Weed sampling quadrats

Data collection sheets

Methodology:

o Site Selection and Preparation:

o

Select a field with a known history of high weed pressure.

[¢]

Prepare the soil to a depth of 30-50 cm to ensure a fine tilth.[13]

[e]

Remove any large, undecayed plant matter.[13]

[e]

Establish experimental plots of a predetermined size with buffer zones between plots.
e Pre-Application Procedures:

o Two to three weeks prior to application, bring the soil moisture to 60-80% of field capacity.
[13][14] Maintain this moisture level until application.[8]

o Optimal soil temperatures for application are between 10°C and 25°C.[13] Do not apply if
the soil temperature is below 10°C.[13]

o Conduct a pre-application weed seed bank analysis by collecting soil cores from each plot.
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o Metam-sodium Application:

o Randomly assign treatments (different application rates of Metam-sodium and an
untreated control) to the plots.

o Apply Metam-sodium using a calibrated method such as:
» Shank Injection: Inject the product to a depth of 30 cm.[13]
= Drip Irrigation (Chemigation): Apply through the drip system.[12]
= Soil Drench: Apply diluted product evenly over the soil surface.[13]
e Post-Application Procedures:

o Sealing: Immediately after application, seal the soil surface to prevent the escape of MITC
gas. This can be achieved by:

» Covering with a plastic tarp for at least 7 days.[3][13]
» Applying a water seal (e.g., 1 inch of irrigation).[4]

o Aeration: After the sealing period (typically 7-14 days), cultivate the soil to allow any
remaining fumigant to dissipate.[3][13] The aeration period can range from 2 to 4 weeks
depending on soil type and temperature.[13][15]

o Planting: A plant-back interval of 2-4 weeks after application is generally required.[12]
» Data Collection:

o Weed Assessment: At regular intervals after planting, place quadrats in each plot and
count the number of weeds by species. Also, collect and measure the above-ground weed
biomass.[3]

o Crop Yield: At harvest, measure the yield from the central rows of each plot to minimize
edge effects.[12]

o Data Analysis:
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o Analyze weed density, biomass, and crop yield data using appropriate statistical methods
(e.g., ANOVA) to determine significant differences between treatments.[12]

Protocol 2: Soil Bioassay for Metam-sodium Efficacy

Objective: To assess the reduction in viable weed seeds in the soil following Metam-sodium
treatment.

Materials:

Soil samples from treated and untreated plots

Greenhouse or growth chamber

Germination trays

Sterile germination medium
Methodology:
e Soil Sampling:

o Collect soil samples from both Metam-sodium treated and untreated control plots after
the aeration period.[4]

o Direct Germination Assay:

o Spread a known mass of each soil sample in a thin layer over a sterile germination
medium in trays.[4]

o Place the trays in a greenhouse or growth chamber with optimal conditions for weed seed
germination (e.g., appropriate light and temperature cycles).[4]

o Water the trays as needed to maintain adequate moisture.
» Data Collection:

o Over a period of several weeks, identify and count the number of weed seedlings that
emerge in each tray.
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o Data Analysis:
o Calculate the number of viable weed seeds per unit mass of soil for each treatment.

o Compare the results from the treated and untreated plots to determine the percentage
reduction in viable weed seeds.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for conducting a field efficacy trial of
Metam-sodium.
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Caption: Experimental workflow for a Metam-sodium field efficacy trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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